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Compound of Interest

Compound Name: Eicosane, 1-iodo-

Cat. No.: B15351159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Eicosane, 1-iodo-, a long-chain

alkyl iodide. The information presented herein is intended to support research and development

activities by providing key data, experimental methodologies, and a visualization of its chemical

utility.

Core Compound Data: Eicosane, 1-iodo-
Eicosane, 1-iodo-, also known as 1-iodoeicosane, is a saturated long-chain alkyl halide. Its

chemical structure consists of a twenty-carbon chain with an iodine atom at the terminal

position.

CAS Number: 34994-81-5[1][2][3][4]

The physicochemical properties of Eicosane, 1-iodo- are summarized in the table below. This

data is essential for designing experimental conditions, including solvent selection and

purification methods.
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Property Value Source

Molecular Formula C₂₀H₄₁I [1][2][5]

Molecular Weight 408.44 g/mol [1][2][3][5]

Melting Point 41.45 °C [2]

Boiling Point 391.28 °C (rough estimate) [2]

Density 1.0758 g/cm³ (rough estimate) [2]

Refractive Index 1.4716 (estimate) [2]

LogP 8.46310 [2]

Synthesis and Reactivity
Eicosane, 1-iodo- is a valuable intermediate in organic synthesis, primarily utilized for

introducing the long eicosanyl chain into other molecules. The carbon-iodine bond is relatively

weak, making the iodide a good leaving group in nucleophilic substitution reactions.

Experimental Protocol: Synthesis via Finkelstein
Reaction
A common and efficient method for the synthesis of 1-iodoalkanes is the Finkelstein reaction.

This reaction involves the treatment of an alkyl chloride or bromide with an excess of sodium

iodide in acetone. The reaction is driven to completion by the precipitation of the less soluble

sodium chloride or bromide in acetone.

Materials:

1-Bromoeicosane (or 1-chloroeicosane)

Sodium iodide (NaI)

Acetone (anhydrous)

Diatomaceous earth
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Sodium thiosulfate (Na₂S₂O₃) solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Büchner funnel and filter paper

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-

bromoeicosane (1 equivalent) and anhydrous acetone.

Add sodium iodide (1.5 equivalents) to the stirred solution.

Heat the reaction mixture to reflux and maintain for 12-24 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

After completion, allow the mixture to cool to room temperature.

Filter the reaction mixture through a pad of diatomaceous earth to remove the precipitated

sodium bromide.

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the

acetone.

Dissolve the residue in a suitable organic solvent such as diethyl ether or ethyl acetate.
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Wash the organic layer sequentially with 5% sodium thiosulfate solution to remove any

unreacted iodine, followed by water and then brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the

crude 1-iodoeicosane.

The product can be further purified by recrystallization or column chromatography if

necessary.

Reactivity: Nucleophilic Substitution
1-Iodoeicosane is an excellent substrate for Sₙ2 reactions, where a nucleophile displaces the

iodide ion. This allows for the introduction of the C₂₀H₄₁ alkyl chain onto various functional

groups.

General Reaction Scheme: C₂₀H₄₁-I + Nu⁻ → C₂₀H₄₁-Nu + I⁻

Where Nu⁻ can be a variety of nucleophiles such as -OH, -OR, -CN, -NH₂, etc.

Potential Applications in Research and
Development
While specific signaling pathways involving 1-iodoeicosane are not well-documented, long-

chain alkyl compounds are known to play roles in various biological contexts. The long alkyl

chain imparts significant lipophilicity, which can be exploited in drug design to enhance

membrane permeability or target lipid-rich environments. Some studies have suggested that

the length of alkyl chains can influence the antibacterial activity of certain compounds.

Visualizations
Synthesis Workflow: Finkelstein Reaction
The following diagram illustrates the workflow for the synthesis of 1-iodoeicosane using the

Finkelstein reaction.
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Caption: Workflow for the synthesis of 1-Iodoeicosane.

Role in Nucleophilic Substitution Reactions
This diagram illustrates the role of 1-iodoeicosane as an electrophile in nucleophilic substitution

reactions, leading to the formation of various derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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